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Compound of Interest

Compound Name: Timelotem

Cat. No.: B15617443 Get Quote

Disclaimer: This document provides a general framework for the proper disposal of the

research chemical Timelotem based on established best practices for hazardous laboratory

waste. Timelotem is identified as a benzodiazepine derivative used for research purposes.[1]

However, a specific Safety Data Sheet (SDS) with official disposal guidelines was not found in

publicly available resources. It is mandatory to obtain the SDS from your supplier and consult

with your institution's Environmental Health and Safety (EHS) department before handling or

disposing of this chemical.

Essential Immediate Safety and Logistical
Information
Timelotem (CAS No. 96306-34-2) is a fluorinated benzodiazepine derivative with the molecular

formula C17H18FN3S.[2][3] Due to its chemical nature as a psychoactive compound analogue

and a sulfur- and fluorine-containing heterocyclic organic molecule, it must be treated as

hazardous chemical waste. The primary disposal route is through a licensed hazardous waste

management company.

Core Safety Principles:

Never dispose of Timelotem down the drain or in regular trash.

Always handle Timelotem in a well-ventilated area, preferably a chemical fume hood.

Wear appropriate Personal Protective Equipment (PPE) at all times.
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Personal Protective Equipment (PPE) Requirements:

PPE Item Specification

Gloves Chemical-resistant (e.g., Nitrile)

Eye Protection Safety glasses with side shields or goggles

Body Protection Lab coat

Respiratory Protection
Required if handling outside a fume hood or if

aerosolization is possible.

Operational and Disposal Plans
This section provides a step-by-step guide for the segregation, collection, and disposal of

Timelotem waste.

Step 1: Waste Segregation

Proper segregation at the point of generation is critical to ensure safety and compliant disposal.

Pure Compound & Concentrated Stocks: Unused, expired, or surplus pure Timelotem
powder and any concentrated stock solutions should be collected in a dedicated hazardous

waste container labeled "Timelotem (Hazardous Waste)".

Dilute Solutions: Aqueous and solvent-based solutions containing Timelotem must be

collected as hazardous liquid waste. Do not mix with other waste streams unless

compatibility has been confirmed.

Contaminated Materials: All disposable materials that have come into contact with

Timelotem (e.g., pipette tips, weighing boats, gloves, bench paper) are considered

contaminated and must be disposed of as solid hazardous waste. Collect these materials in

a clearly labeled, sealed bag or container.

Step 2: Waste Container Management

Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the full

chemical name, "Timelotem". List any other constituents (e.g., solvents) and their
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approximate concentrations.

Container Integrity: Use containers that are compatible with the chemical and in good

condition with a secure, screw-on cap.

Storage: Store waste containers in a designated, secondary containment area away from

incompatible materials. Short-term storage should be at 0-4°C, with long-term storage at

-20°C.[1]

Experimental Protocols
Protocol for Decontamination of Non-Disposable Glassware

This protocol is for cleaning glassware that has come into contact with Timelotem.

Initial Rinse: Rinse the glassware three times with a suitable solvent (e.g., ethanol or

acetone) in which Timelotem is soluble. Perform this rinse inside a chemical fume hood.

Collect Rinsate: The solvent rinsate is now considered hazardous waste and must be

collected in a designated liquid hazardous waste container.

Washing: After the solvent rinse, the glassware can be washed with soap and water as per

standard laboratory procedure.

Visualizations
Timelotem Waste Management Workflow
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Caption: Segregation and disposal workflow for Timelotem waste streams.

Logical Relationship for Chemical Spill Response
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Timelotem Spill Occurs
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Caption: Decision-making process for responding to a Timelotem spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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